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Compound of Interest

Compound Name: Boc--cyclohexyl-D-Ala-OH

Cat. No.: B15249362

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available data and applications
of N-tert-butyloxycarbonyl-D-3-cyclohexylalanine (Boc-cyclohexyl-D-Ala-OH). While specific
guantitative solubility data for this compound is not readily available in public literature, this
document compiles its known physical and chemical properties, qualitative solubility
information for related compounds, a general experimental protocol for solubility determination,
and its primary application in Solid Phase Peptide Synthesis (SPPS).

Core Properties of Boc-cyclohexyl-D-Ala-OH

Boc-cyclohexyl-D-Ala-OH is a synthetic amino acid derivative widely utilized in peptide
synthesis. The presence of the tert-butyloxycarbonyl (Boc) protecting group on the alpha-amino
group and the cyclohexyl group on the side chain imparts specific characteristics to the
molecule, notably enhancing its hydrophobic nature.[1][2] This hydrophobicity can influence the
folding, stability, and bioavailability of the peptides into which it is incorporated.[2]

Table 1: Physical and Chemical Properties of Boc-cyclohexyl-D-Ala-OH
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Property Value Reference(s)

Boc-D-Cha-OH, Boc-3-
Synonyms ) [1]
cyclohexyl-D-alanine

CAS Number 127095-92-5 [1]
Molecular Formula C14H25NO4 [1]
Molecular Weight 271.2 g/mol [1]
Appearance White or off-white solid [1]
Purity > 99% (Chiral HPLC) [1]
Optical Rotation +15.1° (c=2% in Acetic Acid) [1]
Storage Conditions 0-8°C [1]

Solubility Data

Quantitative solubility data for Boc-cyclohexyl-D-Ala-OH in various solvents is not extensively
documented in publicly accessible literature. However, the chemical structure provides insight
into its likely solubility characteristics. The cyclohexyl side chain and the Boc protecting group
contribute to its hydrophobicity, suggesting good solubility in many organic solvents.[1][2]

General statements from suppliers indicate that the incorporation of a Boc group can enhance
stability and solubility.[2] For comparison, qualitative solubility data for other Boc-protected
amino acids are summarized below.

Table 2: Qualitative Solubility of Boc-cyclohexyl-D-Ala-OH and Related Compounds
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Solubility
Compound Solvent(s) L Reference(s)
Description

Generally described

as having improved
Boc-cyclohexyl-D-Ala-

oH Not specified solubility and stability [1]
due to the Boc and
cyclohexyl groups.

Boc-D-Ala-OH Water, 1% Acetic Acid  Soluble [3]
Clearly soluble (1

Boc-Ala-OH DMF

mmole in 2 ml)

Experimental Protocols
General Protocol for Solubility Determination

While specific experimental data for Boc-cyclohexyl-D-Ala-OH is unavailable, a general
gravimetric method can be employed to determine its solubility in various solvents.

Objective: To determine the saturation solubility of Boc-cyclohexyl-D-Ala-OH in a given solvent
at a specific temperature.

Materials:
e Boc-cyclohexyl-D-Ala-OH

» Selected solvents (e.g., water, methanol, ethanol, dichloromethane (DCM),
dimethylformamide (DMF), acetone)

e Thermostatically controlled shaker or water bath
» Analytical balance
¢ Vials with screw caps

o Centrifuge
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o Pipettes
e Drying oven or vacuum desiccator
Procedure:

o Sample Preparation: Add an excess amount of Boc-cyclohexyl-D-Ala-OH to a pre-weighed
vial.

e Solvent Addition: Add a known volume or mass of the desired solvent to the vial.

» Equilibration: Tightly cap the vial and place it in a thermostatically controlled shaker or water
bath set to the desired temperature (e.g., 25 °C). Allow the mixture to equilibrate for a
sufficient period (e.g., 24-48 hours) to ensure saturation is reached.

o Phase Separation: After equilibration, centrifuge the vial to separate the undissolved solid
from the saturated solution.

o Sample Extraction: Carefully pipette a known volume of the clear supernatant into a pre-
weighed drying vessel.

e Solvent Evaporation: Evaporate the solvent from the drying vessel using a drying oven or a
vacuum desiccator until a constant weight is achieved.

o Calculation: The solubility can be calculated in terms of mass per volume (e.g., mg/mL) or
mole fraction using the mass of the dissolved solid and the volume of the solvent used.

Application in Solid-Phase Peptide Synthesis
(SPPS)

Boc-cyclohexyl-D-Ala-OH is a key building block in Boc-based Solid-Phase Peptide Synthesis
(SPPS).[1] SPPS is a widely used method for the chemical synthesis of peptides on a solid
support (resin).[4][5] The Boc group serves as a temporary protecting group for the N-terminus
of the amino acid.[6][7]

The general workflow for incorporating a Boc-protected amino acid like Boc-cyclohexyl-D-Ala-
OH into a growing peptide chain during SPPS is as follows:
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» Deprotection: The N-terminal Boc group of the resin-bound peptide is removed, typically
using an acid such as trifluoroacetic acid (TFA) in a solvent like dichloromethane (DCM).[8]

[9]

o Neutralization: The resulting ammonium salt is neutralized with a base, such as
diisopropylethylamine (DIEA), to yield a free amine.[7]

o Coupling: The next Boc-protected amino acid in the sequence (e.g., Boc-cyclohexyl-D-Ala-
OH) is activated and coupled to the free amine of the resin-bound peptide. Common
coupling reagents include carbodiimides like N,N'-dicyclohexylcarbodiimide (DCC) or
uronium/aminium salts like HBTU.[4][10]

Washing: The resin is thoroughly washed to remove excess reagents and byproducts.[6]

This cycle is repeated until the desired peptide sequence is assembled. Finally, the completed
peptide is cleaved from the resin, and all side-chain protecting groups are removed, typically
with a strong acid like hydrogen fluoride (HF).[8]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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